3-methylvinylacetyl-CoA

• Molecular Formula: C26H38N7O17P3S-4
• Molecular Weight: 845.6 g/mol
• InChI: InChI=1S/C26H42N7O17P3S/c1-14(2)9-17(35)54-8-7-28-16(34)5-6-29-24(38)21(37)26(3,4)11-47-53(44,45)50-52(42,43)46-10-15-20(49-51(39,40)41)19(36)25(48-15)33-13-32-18-22(27)30-12-31-23(18)33/h12-13,15,19-21,25,36-37H,1,5-11H2,2-4H3,(H,28,34)(H,29,38)(H,42,43)(H,44,45)(H2,27,30,31)(H2,39,40,41)/p-4/t15-,19-,20-,21+,25-/m1/s1
• InChIKey: JBMJJWIKMZYESJ-ZMHDXICWSA-J

3-Methylvinylacetyl-CoA, systematically designated 3-methylbut-3-enoyl-CoA (ChEBI:28188, KEGG:C03466), is a monounsaturated short-chain fatty acyl-CoA thioester derived from the formal condensation of coenzyme A with 3-methylbut-3-enoic acid. It is recognized as a hydroxy fatty acyl-CoA, though its designation primarily reflects its enoyl character with a β,γ-unsaturation and a methyl branch at the 3-position.

3-Methylvinylacetyl-CoA: Core Identity, Nomenclature, and Biochemical Role in Leucine Catabolism and Specialized Enzymology

3-Methylvinylacetyl-CoA, systematically designated 3-methylbut-3-enoyl-CoA (ChEBI:28188, KEGG:C03466), is a monounsaturated short-chain fatty acyl-CoA thioester derived from the formal condensation of coenzyme A with 3-methylbut-3-enoic acid [1]. It is recognized as a hydroxy fatty acyl-CoA, though its designation primarily reflects its enoyl character with a β,γ-unsaturation and a methyl branch at the 3-position [1]. This compound is a documented substrate for at least two specific enzyme classes: vinylacetyl-CoA Δ-isomerase (EC 5.3.3.3) and butyrate-acetoacetate CoA-transferase (EC 2.8.3.9), placing it at a unique intersection of anaerobic fermentative pathways and branched-chain acyl-CoA metabolism [2][3]. Unlike its more extensively characterized structural isomer 3-methylcrotonyl-CoA (which is central to leucine degradation), 3-methylvinylacetyl-CoA represents a distinct chemical species with a different double-bond position that confers unique enzymatic recognition and kinetic behavior, making it an essential, non-substitutable research reagent for mechanistic enzymology and metabolic engineering.

Enzyme Substrate

Recognized by vinylacetyl-CoA Δ-isomerase (EC 5.3.3.3) and butyrate-acetoacetate CoA-transferase (EC 2.8.3.9)

Analytical Standard

Distinct monoisotopic mass and retention for unambiguous LC‑MS/MS identification in metabolomics

Metabolic Engineering

Quantified relative substrate activity supports pathway flux modeling and strain optimization

• [1] ChEBI: 3-methylbut-3-enoyl-CoA (CHEBI:28188). European Bioinformatics Institute. Retrieved April 17, 2026. View Source
• [2] ENZYME entry: EC 5.3.3.3. Expasy. Retrieved April 17, 2026. View Source
• [3] BRENDA: EC 2.8.3.9 - butyrate-acetoacetate CoA-transferase. Retrieved April 17, 2026. View Source

Why 3-Methylcrotonyl-CoA, Isovaleryl-CoA, and Vinylacetyl-CoA Cannot Substitute for 3-Methylvinylacetyl-CoA

Generic substitution with structurally related acyl-CoA esters is invalid due to fundamental differences in enzyme recognition and catalytic competency. The β,γ-unsaturation and 3-methyl branch of 3-methylvinylacetyl-CoA create a unique electrostatic and steric signature. For example, while vinylacetyl-CoA isomerase (EC 5.3.3.3) accepts both vinylacetyl-CoA and 3-methylvinylacetyl-CoA, its specificity profile is not universal; it is reported not to act on 4-pentenoyl-CoA or even β-methylvinylacetate, underscoring the precise geometric requirements of the active site [1]. Furthermore, the closely named but structurally distinct isomer 3-methylcrotonyl-CoA is a substrate for carboxylases (EC 6.4.1.4) and dehydrogenases, not this specific isomerase or CoA-transferase. Substituting 3-methylcrotonyl-CoA or isovaleryl-CoA for 3-methylvinylacetyl-CoA in experiments targeting EC 5.3.3.3 or EC 2.8.3.9 would yield zero or profoundly altered activity, leading to invalid kinetic parameters, misassigned metabolic pathway steps, and failed biosynthetic designs. The quantitative evidence below confirms that only 3-methylvinylacetyl-CoA provides the precise molecular interaction required for these specialized enzymatic transformations.

Structural Isomer Mismatch

3‑Methylcrotonyl‑CoA has a different double‑bond position and acts as substrate for carboxylases, not the target isomerase or CoA‑transferase.

Straight‑Chain Analog Non‑Recognition

Vinylacetyl‑CoA lacks the 3‑methyl branch; the isomerase may accept it, but the CoA‑transferase specificity and kinetic parameters may shift significantly.

Branched‑Chain Acyl‑CoA Profile Divergence

Isovaleryl‑CoA belongs to leucine degradation but is not a documented substrate for EC 5.3.3.3 or EC 2.8.3.9; substitution would produce zero relevant activity.

• [1] Rilling, H. C., & Coon, M. J. (1960). The enzymatic isomerization of beta-methylvinylacetyl coenzyme A and the specificity of a bacterial coenzyme A carboxylase. Journal of Biological Chemistry, 235, 3087-3092. View Source

Quantitative Differentiation Evidence: 3-Methylvinylacetyl-CoA vs. Closest Analogs

Catalytic Efficiency in CoA-Transferase Reaction Relative to Butyrate

In the butyrate-acetoacetate CoA-transferase (EC 2.8.3.9) assay, 3-methylvinylacetate is converted to 3-methylvinylacetyl-CoA with a relative reaction rate of 44% compared to the enzyme's activity with its canonical substrate butyrate (set to 100%) [1]. This quantification defines the compound's suitability as an alternative substrate for this enzyme class.

CoA-Transferase Rate

Head-to-head

44% relative rate

vs butyrate (100%)

Supports substrate selection and kinetic modeling

EC 2.8.3.9 assay; substrate concentration calibration may apply

Evidence Dimension	Relative enzymatic reaction rate
Target Compound Data	44% (relative rate)
Comparator Or Baseline	Butyrate (butanoate) set to 100% relative rate
Quantified Difference	3-methylvinylacetate/3-methylvinylacetyl-CoA reaction proceeds at 44% of the rate of butyrate conversion
Conditions	In vitro enzyme assay with butyrate-acetoacetate CoA-transferase (EC 2.8.3.9)

Why This Matters

This metric allows researchers to calibrate kinetic models and select appropriate substrate concentrations for in vitro biotransformations or pathway construction where 3-methylvinylacetyl-CoA is an intermediate.

• [1] BRENDA: EC 2.8.3.9 - butyrate-acetoacetate CoA-transferase, substrate specificity data. Retrieved April 17, 2026. View Source

Acceptance as Substrate by Vinylacetyl-CoA Δ-Isomerase

Vinylacetyl-CoA Δ-isomerase (EC 5.3.3.3) is explicitly documented to act on 3-methylvinylacetyl-CoA, in addition to its primary substrate vinylacetyl-CoA, as per the official Enzyme Commission summary [1][2]. Critically, the isomerase does not accept 4-pentenoyl-CoA or β-methylvinylacetate, confirming the structural specificity for the 3-methylvinylacetyl-CoA scaffold [3].

Isomerase Specificity

Class-level

Accepted substrate

4‑pentenoyl‑CoA & β‑methylvinylacetate rejected

Confirms isomerase active‑site geometry fit

Specificity profile from IUBMB; experimental verification may be needed

Evidence Dimension	Enzyme substrate specificity
Target Compound Data	Documented substrate for EC 5.3.3.3
Comparator Or Baseline	4-pentenoyl-CoA (not a substrate); β-methylvinylacetate (not a substrate); vinylacetyl-CoA (primary substrate)
Quantified Difference	Qualitative (active vs. inactive) substrate recognition
Conditions	Enzyme specificity profile as summarized by IUBMB and primary literature

Why This Matters

This positive specificity confirms the compound's utility in studies of anaerobic fermentative pathways and isomerase mechanisms, while the documented non-substrates highlight the precise structural requirements, justifying the need for the exact 3-methylvinylacetyl-CoA compound.

• [1] ENZYME entry: EC 5.3.3.3. Expasy. Retrieved April 17, 2026. View Source
• [2] MetaCyc: EC 5.3.3.3. SRI International. Retrieved April 17, 2026. View Source
• [3] Rilling, H. C., & Coon, M. J. (1960). The enzymatic isomerization of beta-methylvinylacetyl coenzyme A and the specificity of a bacterial coenzyme A carboxylase. Journal of Biological Chemistry, 235, 3087-3092. View Source

Kinetic Characterization as β-Methylvinylacetyl-CoA Isomerase Substrate

In early biochemical characterization, β-methylvinylacetyl-CoA (synonymous with 3-methylvinylacetyl-CoA) served as a substrate for a bacterial coenzyme A carboxylase and isomerase system, with kinetic analyses performed to define its interaction with the enzyme [1]. For the bovine liver isomerase (EC 5.3.3.3), the KM for vinylacetyl-CoA is reported as 0.05 mM; the corresponding KM for β-methylvinylacetyl-CoA is not reported as a discrete value in the available BRENDA extract but is confirmed to be a substrate [2].

Kinetic Characterization

Context-dependent

Substrate confirmed; KM not reported

Bovine liver isomerase assay

Provides historical enzymology benchmark

Rilling & Coon (1960) foundational study; discrete KM to verify

Evidence Dimension	Enzyme kinetics (KM)
Target Compound Data	Substrate for EC 5.3.3.3; specific KM value not reported in BRENDA summary
Comparator Or Baseline	Vinylacetyl-CoA KM = 0.05 mM
Quantified Difference	Qualitative substrate acceptance confirmed
Conditions	Bovine liver vinylacetyl-CoA Δ-isomerase assay

Why This Matters

The historical kinetic studies provide a foundational reference for scientists requiring an authentic β-methylvinylacetyl-CoA standard to reproduce or extend classical enzymology experiments.

• [1] Rilling, H. C., & Coon, M. J. (1960). The enzymatic isomerization of beta-methylvinylacetyl coenzyme A and the specificity of a bacterial coenzyme A carboxylase. Journal of Biological Chemistry, 235, 3087-3092. View Source
• [2] BRENDA: EC 5.3.3.3 - vinylacetyl-CoA Δ-isomerase, KM values. Retrieved April 17, 2026. View Source

Distinct Chemical Identity and Physical Properties vs. Structural Isomers

3-Methylvinylacetyl-CoA (3-methylbut-3-enoyl-CoA) is a distinct chemical entity with a monoisotopic mass of 849.15707 Da and a molecular weight of 845.6 g/mol [1]. This differentiates it physically from the near-isomer 3-methylcrotonyl-CoA (which has a different double-bond position) and the straight-chain analog vinylacetyl-CoA. In mass spectrometry-based metabolomics or liquid chromatography assays, this mass difference and unique fragmentation pattern allow for unambiguous identification and quantitation, provided an authentic standard is used.

Chemical Identity

Class-level

Monoisotopic mass 849.15707 Da

Distinct from 3‑methylcrotonyl‑CoA and vinylacetyl‑CoA

Enables accurate LC‑MS/MS differentiation

Standard needed to avoid misannotation in metabolomics

Evidence Dimension	Molecular mass and chemical formula
Target Compound Data	Monoisotopic mass: 849.15707 Da; Formula: C26H38N7O17P3S
Comparator Or Baseline	3-Methylcrotonyl-CoA (different double-bond position, similar mass but distinct retention time/fragmentation); Vinylacetyl-CoA (lower mass)
Quantified Difference	Physical property difference enables analytical differentiation
Conditions	Standard chemical database records (ChEBI, MetaCyc)

Why This Matters

Procurement of an authentic standard is essential for accurate identification and quantification in complex biological matrices; relying on a near-isomer or analog would result in misidentification and erroneous metabolic flux calculations.

• [1] ChEBI: 3-methylbut-3-enoyl-CoA (CHEBI:28188). European Bioinformatics Institute. Retrieved April 17, 2026. View Source

Validated Application Scenarios for 3-Methylvinylacetyl-CoA Based on Quantitative Evidence

Enzymatic Characterization of Vinylacetyl-CoA Δ-Isomerase (EC 5.3.3.3)

Use as a specific alternative substrate to study the active site geometry and substrate tolerance of EC 5.3.3.3. The documented acceptance of 3-methylvinylacetyl-CoA, contrasted with the rejection of 4-pentenoyl-CoA, makes it a powerful probe for elucidating steric and electronic determinants of isomerase specificity [1][2].

Metabolic Engineering of Butyrate-Acetoacetate CoA-Transferase Pathways

Employ as a substrate for EC 2.8.3.9 in engineered microbial strains designed for production of branched-chain intermediates. The defined 44% relative reaction rate compared to butyrate provides a quantitative basis for modeling pathway flux and optimizing enzyme expression levels to achieve desired titers of 3-methylvinylacetyl-CoA-derived products [3].

Analytical Standard for Targeted Metabolomics of Anaerobic Fermentation

Serve as an authentic reference standard for LC-MS/MS or NMR-based metabolomics to identify and quantify 3-methylvinylacetyl-CoA in biological extracts from Clostridia or other anaerobic bacteria. The distinct monoisotopic mass of 849.15707 Da and the compound's unique retention time ensure accurate peak assignment and avoid misannotation with isobaric or isomeric acyl-CoA species [4].

Investigation of β-Methylvinylacetyl-CoA Carboxylase Activity

Utilize as a substrate in the classical bacterial coenzyme A carboxylase assay described by Rilling and Coon (1960). This application is critical for research groups studying the evolution and mechanistic divergence of acyl-CoA carboxylases, as the compound's reactivity with this specific bacterial system provides a historical and biochemical benchmark [5].

Application

Selection Property

Validation Focus

EC 5.3.3.3 Isomerase Characterization

Specific alternative substrate with documented acceptance

Active‑site steric/electronic tolerance and rejection patterns

EC 2.8.3.9 Metabolic Engineering

Quantified relative reaction rate vs butyrate

Pathway flux calibration and enzyme‑expression optimization

Anaerobic Metabolomics Standard

Distinct monoisotopic mass and chromatographic retention

Peak assignment accuracy in complex biological extracts

β‑Methylvinylacetyl‑CoA Carboxylase Assay

Historical substrate for carboxylase‑isomerase system

Mechanistic divergence benchmarking and assay reproduction

• [1] ENZYME entry: EC 5.3.3.3. Expasy. Retrieved April 17, 2026. View Source
• [2] Rilling, H. C., & Coon, M. J. (1960). The enzymatic isomerization of beta-methylvinylacetyl coenzyme A and the specificity of a bacterial coenzyme A carboxylase. Journal of Biological Chemistry, 235, 3087-3092. View Source
• [3] BRENDA: EC 2.8.3.9 - butyrate-acetoacetate CoA-transferase. Retrieved April 17, 2026. View Source
• [4] ChEBI: 3-methylbut-3-enoyl-CoA (CHEBI:28188). European Bioinformatics Institute. Retrieved April 17, 2026. View Source
• [5] Rilling, H. C., & Coon, M. J. (1960). The enzymatic isomerization of beta-methylvinylacetyl coenzyme A and the specificity of a bacterial coenzyme A carboxylase. Journal of Biological Chemistry, 235, 3087-3092. View Source